N-(2-tert-butylphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide

• Molecular Formula: C20H24ClNO2
• Molecular Weight: 345.9 g/mol
• IUPAC Name: N-(2-tert-butylphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide
• InChI: InChI=1S/C20H24ClNO2/c1-19(2,3)16-8-6-7-9-17(16)22-18(23)20(4,5)24-15-12-10-14(21)11-13-15/h6-13H,1-5H3,(H,22,23)
• InChI Key: GDWQZQPYHVIXAV-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl

Description

N-(2-tert-butylphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide, commonly known as BAY 11-7082, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of amides and has a molecular formula of C19H22ClNO2.

Mechanism of Action

BAY 11-7082 inhibits the activity of NF-κB by blocking the phosphorylation of IκBα, a protein that regulates the activity of NF-κB. This inhibition leads to the accumulation of IκBα in the cytoplasm, preventing the translocation of NF-κB to the nucleus and subsequent activation of pro-inflammatory genes.
Biochemical and Physiological Effects:
BAY 11-7082 has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective effects in various in vitro and in vivo models. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the growth and proliferation of cancer cells, and protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

BAY 11-7082 has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, it also has some limitations, including its potential toxicity and off-target effects. Careful consideration should be given to the dose and duration of treatment when using BAY 11-7082 in lab experiments.

Future Directions

There are several future directions for the research and development of BAY 11-7082. These include the optimization of its pharmacokinetic and pharmacodynamic properties, the development of novel formulations for enhanced delivery, and the identification of new therapeutic applications. Additionally, further studies are needed to investigate the potential toxicity and off-target effects of BAY 11-7082 and to develop strategies to mitigate these effects.
In conclusion, BAY 11-7082 is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Its mechanism of action involves the inhibition of NF-κB, leading to the downregulation of pro-inflammatory cytokines and chemokines. While it has several advantages for lab experiments, careful consideration should be given to its potential toxicity and off-target effects. There are several future directions for the research and development of BAY 11-7082, including the optimization of its pharmacokinetic and pharmacodynamic properties and the identification of new therapeutic applications.

Synthesis Methods

The synthesis of BAY 11-7082 involves the reaction of 2-tert-butylphenylamine with 4-chlorophenoxyacetic acid, followed by the addition of thionyl chloride and N-methylmorpholine. The resulting product is then reacted with 2-methylpropanoyl chloride to obtain BAY 11-7082. This synthesis method has been optimized for high yield and purity and has been extensively studied in the literature.

Scientific Research Applications

BAY 11-7082 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a critical role in regulating immune and inflammatory responses. This inhibition leads to the downregulation of several pro-inflammatory cytokines and chemokines, making BAY 11-7082 a promising candidate for the treatment of various inflammatory diseases.